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Compound of Interest

Compound Name: Telapristone

Cat. No.: B1682008

Providing essential safety and logistical information for the proper disposal of Telapristone is
critical for researchers, scientists, and drug development professionals. This guide offers a
procedural, step-by-step approach to ensure the safe handling and disposal of this selective
progesterone receptor modulator, aligning with general laboratory safety and chemical handling
best practices.

While a specific Safety Data Sheet (SDS) for Telapristone was not found, its classification as a
selective progesterone receptor modulator necessitates handling it as a potentially hazardous
compound. Disposal procedures should, therefore, adhere to stringent regulations for
pharmaceutical waste. General guidance for similar hazardous substances, such as
Progesterone, indicates that Telapristone should not be disposed of in household garbage or
released into sewage systems.[1] Disposal must comply with all applicable local, regional,
national, and international regulations.[1][2][3]

Core Disposal Procedures and Regulatory
Compliance

The disposal of pharmaceutical waste is primarily governed by the Environmental Protection
Agency (EPA) through the Resource Conservation and Recovery Act (RCRA) and the Drug
Enforcement Administration (DEA) for controlled substances.[4] For a compound like
Telapristone, which may be considered hazardous, the following steps are crucial.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1682008?utm_src=pdf-interest
https://www.benchchem.com/product/b1682008?utm_src=pdf-body
https://www.benchchem.com/product/b1682008?utm_src=pdf-body
https://www.benchchem.com/product/b1682008?utm_src=pdf-body
https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/372%20-%20Progesterone.pdf
https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/372%20-%20Progesterone.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/PROGESTERONE-GEL-8percent-MIX-199791-AGHS-EN.pdf
http://sds.staples.com/msds/24589175.pdf
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1682008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 1: Waste Identification and Segregation The first critical step is to determine if the
Telapristone waste is classified as hazardous. This is typically based on its characteristics,
such as toxicity. Given the potential hazards associated with hormonal compounds, it is prudent
to handle Telapristone waste as hazardous unless explicitly stated otherwise by a specific
SDS. All personnel handling the waste must be trained on the appropriate procedures to
protect themselves and the environment.

Hazardous pharmaceutical waste must be segregated from non-hazardous waste at the point
of generation to prevent cross-contamination and ensure proper disposal.

Step 2: Use of Approved Waste Containers Dispose of Telapristone waste in designated,
approved containers that are leak-proof, properly labeled, and color-coded according to
institutional and regulatory standards. For hazardous pharmaceutical waste, black containers
are often used.

Step 3: Storage of Pharmaceutical Waste Store containers with Telapristone waste in a
secure, designated area away from patient care and general laboratory traffic. The storage
conditions should be cool, dry, and well-ventilated.

Step 4: Professional Disposal The final disposal of hazardous pharmaceutical waste should be
handled by a licensed and approved waste disposal contractor. The most common and
recommended method for destroying hazardous pharmaceuticals is incineration under
controlled conditions. Never dispose of this type of waste by flushing it down the drain or
mixing it with regular trash.

For spills, it is important to prevent the product from entering drains. Small spills can be
absorbed with inert materials like vermiculite, dry sand, or earth and placed into appropriate
containers for disposal. The contaminated area should then be cleaned thoroughly.

Regulatory and Safety Data Summary
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Parameter Guideline Regulatory Bodies

o Assumed Hazardous (pending
Waste Classification n EPA (RCRA)
specific SDS)

Leak-proof, labeled, color-
Container Type coded (typically black for EPA, State Regulations

hazardous pharma)

) Incineration by a licensed ]
Disposal Method facili EPA, State Regulations
acility

) Absorb with inert material, o
Spill Management ] Institutional Safety Protocols
prevent entry to drains

_ _ Wear protective gloves, o
Personal Protective Equipment ) OSHA, Institutional Safety
clothing, and eye/face
(PPE) ] Protocols
protection

Experimental Protocols

Detailed experimental protocols for the disposal of Telapristone are not publicly available. The
standard procedure would be to follow the general guidelines for hazardous pharmaceutical
waste disposal as outlined above and in accordance with the specific protocols established by
the research institution's environmental health and safety department.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Telapristone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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